Cas no 2680805-73-4 (benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate)

• Product Name: benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate
• CAS No: 2680805-73-4
• MF: C₁₆H₁₆N₂O₆
• MW: 332.308044433594
• CID: 5626150
• PubChem ID: 165931680
• Update Time: 2025-06-14

benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate
• 2680805-73-4
• EN300-28295891

• Inchi： 1S/C16H16N2O6/c1-22-14-8-12(13(18(20)21)9-15(14)23-2)17-16(19)24-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key： WUGIKXBVMPQHQU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1[N+](=O)[O-])OC)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 332.10083623g/mol
• Monoisotopic Mass: 332.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 103Ų

Additional information on benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate

Recent Advances in the Study of Benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate (CAS: 2680805-73-4) in Chemical Biology and Pharmaceutical Research

Benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate (CAS: 2680805-73-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique nitroaromatic and carbamate functional groups, has shown promising applications in drug discovery, photolabile protecting groups, and enzyme inhibition studies. Recent studies have focused on its synthesis, reactivity, and potential therapeutic uses, making it a subject of intense investigation in the field.

The synthesis of benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate has been optimized to achieve higher yields and purity, which is critical for its application in biological systems. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts have paved the way for its use in more complex biological assays and drug development pipelines.

One of the most notable applications of benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate is its role as a photolabile protecting group. The compound's nitroaromatic moiety allows it to undergo rapid photolysis upon exposure to UV light, releasing the protected functional group. This property has been exploited in the development of light-activated drugs and probes, enabling precise spatiotemporal control in biological systems. Recent studies have demonstrated its efficacy in controlled drug release and targeted therapy, highlighting its potential in treating diseases such as cancer and neurodegenerative disorders.

In addition to its photolabile properties, benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate has been investigated for its enzyme inhibitory activity. Preliminary studies suggest that the compound can selectively inhibit certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Further research is needed to elucidate its mechanism of action and optimize its pharmacological properties, but the initial findings are promising.

The safety and toxicity profile of benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate have also been a focus of recent research. In vitro and in vivo studies have shown that the compound exhibits low cytotoxicity at therapeutic concentrations, which is a positive indicator for its potential use in clinical settings. However, long-term toxicity studies and pharmacokinetic evaluations are still required to fully assess its safety and efficacy.

In conclusion, benzyl N-(4,5-dimethoxy-2-nitrophenyl)carbamate (CAS: 2680805-73-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique properties, including photolability and enzyme inhibitory activity, make it a valuable tool for drug discovery and development. Ongoing research aims to further explore its applications and optimize its performance, paving the way for its potential use in therapeutic interventions.